Cas no 148135-94-8 (4-{2-2-(trifluoromethyl)phenylethyl}piperidine hydrochloride)

• Product Name: 4-{2-2-(trifluoromethyl)phenylethyl}piperidine hydrochloride
• CAS No: 148135-94-8
• MF: C₁₄H₁₉ClF₃N
• MW: 293.755573511124
• CID: 3776633
• PubChem ID: 47003399
• Update Time: 2025-07-17

4-{2-2-(trifluoromethyl)phenylethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[2-[2-(trifluoromethyl)phenyl]ethyl]-, hydrochloride
• 4-{2-[2-(trifluoromethyl)phenyl]ethyl}piperidine hydrochloride
• Piperidine, 4-[2-[2-(trifluoromethyl)phenyl]ethyl]-, hydrochloride (1:1)
• 4-{2-[2-(trifluoromethyl)phenyl]ethyl}piperidinehydrochloride
• 4-(2-[2-(trifluoromethyl)phenyl]ethyl)piperidine hydrochloride
• 148135-94-8
• YFA13594
• 4-[2-[2-(trifluoromethyl)phenyl]ethyl]piperidine;hydrochloride
• EN300-65802
• CS-0257006
• G48981
• 4-{2-2-(trifluoromethyl)phenylethyl}piperidine hydrochloride

• Inchi： 1S/C14H18F3N.ClH/c15-14(16,17)13-4-2-1-3-12(13)6-5-11-7-9-18-10-8-11;/h1-4,11,18H,5-10H2;1H
• InChI Key： XEMJAFCATXZGBM-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1CCC1CCNCC1)(F)(F)F.Cl

Computed Properties

• Exact Mass: 293.1158118Da
• Monoisotopic Mass: 293.1158118Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-{2-2-(trifluoromethyl)phenylethyl}piperidine hydrochloride

4-{2-2-(trifluoromethyl)phenylethyl}piperidine hydrochloride and Its Significance in Modern Chemical Research

The compound with the CAS number 148135-94-8, specifically 4-{2-2-(trifluoromethyl)phenylethyl}piperidine hydrochloride, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in drug discovery and molecular research.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that incorporate fluorinated aromatic rings, such as the trifluoromethyl group found in this molecule. The presence of this group enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for further investigation. The piperidine moiety, on the other hand, is well-known for its role in medicinal chemistry due to its ability to modulate biological pathways and improve pharmacokinetic properties.

The synthesis and characterization of 4-{2-2-(trifluoromethyl)phenylethyl}piperidine hydrochloride have been subjects of extensive research. Studies have demonstrated that this compound exhibits promising pharmacological activities, particularly in the context of central nervous system (CNS) disorders. The combination of the trifluoromethyl group and the piperidine ring contributes to its unique pharmacophore, enabling interactions with various biological targets.

One of the most intriguing aspects of this compound is its potential as a scaffold for developing new therapeutic agents. Researchers have leveraged its structural features to design derivatives with enhanced efficacy and reduced side effects. For instance, modifications to the phenyl ring or the piperidine nitrogen can significantly alter its pharmacological profile, offering a pathway to fine-tune its biological activity.

The use of computational methods has also played a crucial role in understanding the behavior of 4-{2-2-(trifluoromethyl)phenylethyl}piperidine hydrochloride. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts, leading to more efficient synthesis routes and improved understanding of its mechanism of action.

In addition to its pharmaceutical applications, this compound has shown promise in academic research. Its unique structure makes it a valuable tool for studying molecular recognition processes and developing new methodologies in synthetic chemistry. The incorporation of fluorinated groups into organic molecules is a rapidly evolving field, and compounds like 4-{2-2-(trifluoromethyl)phenylethyl}piperidine hydrochloride are at the forefront of this innovation.

The CAS number 148135-94-8 serves as a unique identifier for this compound, facilitating its documentation and communication within the scientific community. This standardized naming convention ensures that researchers worldwide can accurately reference and discuss this molecule, fostering collaboration and accelerating progress in related fields.

Ongoing studies continue to explore the full potential of 4-{2-2-(trifluoromethyl)phenylethyl}piperidine hydrochloride. Researchers are investigating its interactions with various enzymes and receptors, aiming to uncover new therapeutic applications. The compound's versatility makes it a valuable asset in drug discovery pipelines, particularly for conditions where precise molecular targeting is essential.

The development of novel compounds like this one underscores the importance of interdisciplinary approaches in chemical biology. By integrating insights from organic chemistry, medicinal chemistry, and computational biology, scientists can create molecules that address complex biological challenges more effectively. The continued exploration of compounds with unique structural features will undoubtedly lead to breakthroughs in pharmaceutical science.